Cas no 1306738-19-1 (3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one)

• Product Name: 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one
• CAS No: 1306738-19-1
• MF: C₁₀H₉F₃N₂O
• MW: 230.186472654343
• CID: 5094259
• Update Time: 2025-10-21

3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3-amino-1,3-dihydro-1-methyl-7-(trifluoromethyl)-
• 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one

• Inchi： 1S/C10H9F3N2O/c1-15-8-5(7(14)9(15)16)3-2-4-6(8)10(11,12)13/h2-4,7H,14H2,1H3
• InChI Key： WOIOSHZXTSVCLO-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2C(F)(F)F)C(N)C1=O

Additional information on 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one

Comprehensive Overview of 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one (CAS No. 1306738-19-1)

The compound 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one (CAS No. 1306738-19-1) is a specialized indole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and an amino substitution, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly focusing on this molecule due to its versatility in synthesizing bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated compounds like 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted therapies, where such molecules play a pivotal role. The trifluoromethyl group in particular is a hotspot in medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties. Scientists are actively exploring its applications in cancer research, neurodegenerative diseases, and antiviral drug development.

From a synthetic perspective, CAS No. 1306738-19-1 offers a robust scaffold for further functionalization. Its indole core is a privileged structure in drug design, frequently found in FDA-approved drugs. The presence of the amino group at the 3-position allows for diverse derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is crucial for addressing challenges in drug resistance and multi-target therapies, which are top priorities in modern pharmacology.

Beyond pharmaceuticals, 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one has garnered attention in agrochemical innovation. Fluorinated indoles are increasingly used in crop protection due to their ability to enhance pesticidal activity while minimizing environmental impact. This resonates with the global push toward sustainable agriculture and green chemistry, where efficiency and eco-friendliness are paramount. Companies are investing heavily in R&D to leverage such compounds for next-generation herbicides and fungicides.

The compound’s physicochemical properties, including its solubility and stability, have been extensively studied to optimize its performance in various formulations. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, meeting the stringent requirements of industrial and academic users. These quality control measures are critical for applications in high-value chemical synthesis and bioconjugation.

As the scientific community delves deeper into structure-activity relationships (SAR), 1306738-19-1 continues to reveal new opportunities. Computational modeling and AI-driven drug discovery platforms are accelerating the identification of its potential targets, reducing time-to-market for novel therapeutics. This synergy between experimental and in silico approaches is reshaping the landscape of small-molecule research, with fluorinated indoles at the forefront.

In summary, 3-amino-1-methyl-7-(trifluoromethyl)-1,3-dihydro-2H-indol-2-one represents a convergence of innovation in multiple disciplines. Its relevance to life sciences, materials engineering, and sustainable technologies underscores its importance in addressing contemporary challenges. With ongoing advancements in synthetic methodologies and analytical tools, this compound is poised to remain a key player in the evolution of functional chemicals.